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Abstract

Trimethyloxonium tetrafluoroborate, often referred to as Meerwein's salt, is a powerful and
versatile methylating agent widely employed in organic synthesis.[1][2] Its potent electrophilic
nature necessitates a thorough understanding of its properties and strict adherence to safety
protocols to ensure the well-being of laboratory personnel and the integrity of experimental
outcomes. This technical guide provides an in-depth overview of the safety precautions,
handling procedures, and experimental considerations for trimethyloxonium
tetrafluoroborate, tailored for professionals in research and drug development.

Physicochemical and Toxicological Properties

A clear understanding of the fundamental properties of trimethyloxonium tetrafluoroborate is
paramount for its safe handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)
Chemical Formula [(CH3)30]*[BF4]~ [1112]
Molecular Weight 147.91 g/mol [1]
White to off-white crystalline
Appearance . [1]
solid
] ] Decomposes at approximately
Melting Point [1]
180°C
Insoluble in water. Soluble in
nitrobenzene, nitromethane,
Solubility chloroform, hot acetone, and [3]
liquid sulfur dioxide. Slightly
soluble in dichloromethane.
Stable under dry conditions;
Stability moisture-sensitive. Reacts [11[3]
violently with water.
Table 2: Hazard Identification and Classification
Hazard .
Category Description Reference(s)

Classification

Skin

Corrosion/Irritation

Causes severe skin

Category 1B

burns and eye

[3]

damage.
Serious Eye Causes serious eye
o Category 1 [3]
Damage/Eye Irritation damage.
May cause respirato
Specific Target Organ o Y ) P Y
L ) irritation. Target
Toxicity (Single Category 3 [3]

Exposure)

Organs: Respiratory

system.

© 2025 BenchChem.

All rights reserved. 2/9

Tech Support


https://orgsyn.org/demo.aspx?prep=CV5P1096
https://en.wikipedia.org/wiki/Trimethyloxonium_tetrafluoroborate
https://orgsyn.org/demo.aspx?prep=CV5P1096
https://orgsyn.org/demo.aspx?prep=CV5P1096
https://orgsyn.org/demo.aspx?prep=CV5P1096
https://grokipedia.com/page/Trimethyloxonium_tetrafluoroborate
https://orgsyn.org/demo.aspx?prep=CV5P1096
https://grokipedia.com/page/Trimethyloxonium_tetrafluoroborate
https://grokipedia.com/page/Trimethyloxonium_tetrafluoroborate
https://grokipedia.com/page/Trimethyloxonium_tetrafluoroborate
https://grokipedia.com/page/Trimethyloxonium_tetrafluoroborate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE) and
Engineering Controls

Due to its corrosive and reactive nature, stringent protective measures are mandatory when
handling trimethyloxonium tetrafluoroborate.

Engineering Controls:

e Fume Hood: All manipulations must be conducted in a certified chemical fume hood to
prevent inhalation of dust or decomposition products.[2]

o Safety Shower and Eyewash Station: A readily accessible and operational safety shower and
eyewash station are essential in the immediate work area.[4]

Personal Protective Equipment:

Eye Protection: Chemical safety goggles are required. A face shield should be worn in
situations with a higher risk of splashing.[5]

» Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.[5]

o Skin and Body Protection: A lab coat is mandatory. For larger quantities or when there is a
significant risk of exposure, chemical-resistant aprons and boots should be considered.[5]

o Respiratory Protection: For situations where dust may be generated and engineering
controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and acid gases should be used.[6]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to prevent accidents and
maintain the reagent's efficacy.

Storage:

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3]
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» Keep refrigerated, with some sources recommending storage at -20°C in a desiccator to
maintain integrity.[1][7]

» Store under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from
atmospheric moisture.[2][7]

o Keep away from water and incompatible materials such as strong oxidizing agents.[3]

Handling:

Avoid contact with skin, eyes, and clothing.[3]
e Do not breathe dust.[3]
e Wash hands thoroughly after handling.[3]

e While the compound is a non-volatile solid, which reduces some hazards compared to other
methylating agents, it is crucial to handle it with care.[8]

« |t can be weighed quickly in the open atmosphere but should be handled under an inert
atmosphere for prolonged manipulations.[2][5]

Experimental Protocols: O-Methylation of
Carboxylic Acids

Trimethyloxonium tetrafluoroborate is a highly effective reagent for the methylation of
various functional groups, including carboxylic acids, under mild conditions.[1] The following is
a representative protocol synthesized from established procedures.

Objective: To perform the O-methylation of a carboxylic acid using trimethyloxonium
tetrafluoroborate.

Materials:
o Carboxylic acid substrate

o Trimethyloxonium tetrafluoroborate
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Anhydrous dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution
Anhydrous magnesium sulfate or sodium sulfate
Round-bottom flask

Magnetic stirrer and stir bar

Inert gas supply (argon or nitrogen)

Septa and needles

Standard glassware for workup and purification
Procedure:

Reaction Setup: Under an inert atmosphere, dissolve the carboxylic acid in anhydrous
dichloromethane in a round-bottom flask equipped with a magnetic stir bar.

Reagent Addition: While stirring the solution, add trimethyloxonium tetrafluoroborate
portion-wise at room temperature. An excess of the methylating agent may be used to
ensure complete reaction.[5]

Reaction Monitoring: The reaction is typically stirred at room temperature.[8] Monitor the
progress of the reaction by an appropriate analytical technique (e.g., TLC, LC-MS, GC-MS).
Reaction times can vary from one to several hours.[8][9]

Workup: Upon completion, quench the reaction by slowly adding saturated aqueous sodium
bicarbonate solution to neutralize the acidic byproducts. Separate the organic layer, and
extract the aqueous layer with dichloromethane. Combine the organic layers, wash with
brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter the drying agent and concentrate the organic solution under reduced
pressure. The crude product can then be purified by an appropriate method, such as column
chromatography or distillation.
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Spill Management and Waste Disposal

Spill Management:
 In case of a spill, evacuate the area and ensure adequate ventilation.[9]

» Do not use water to clean up the spill as it reacts violently with trimethyloxonium
tetrafluoroborate.[3]

e For minor spills, use a non-sparking shovel to carefully place the material into a clean, dry,
and covered container for disposal.[9]

o For major spills, contain the spill with sand, earth, or vermiculite.[9]
Waste Disposal:
» Dispose of waste in accordance with local, state, and federal regulations.

o Contaminated materials and unreacted reagent should be treated as hazardous waste.

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[3]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Visualizing Safe Handling Workflow
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The following diagram illustrates the logical workflow for the safe handling and use of
trimethyloxonium tetrafluoroborate in a laboratory setting.

Safe Handling Workflow for Trimethyloxonium Tetrafluoroborate
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Click to download full resolution via product page

Caption: Safe Handling Workflow for Trimethyloxonium Tetrafluoroborate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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